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Compound of Interest

Compound Name: Zenvia

Cat. No.: B1243635 Get Quote

This document provides a comprehensive, step-by-step guide for the safe and compliant

disposal of Zenvia, a potent cytotoxic agent utilized in advanced drug development research.

Adherence to these procedures is mandatory to ensure personnel safety, environmental

protection, and regulatory compliance.

Zenvia Safety Data Summary
All personnel must be familiar with the hazardous properties of Zenvia before handling. The

following table summarizes critical safety data.
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Parameter Value Notes

Signal Word Danger

Physical State
Lyophilized solid / Aqueous

solution

Primary Hazards

Acutely toxic (oral, dermal,

inhalation), Carcinogenic,

Mutagenic

Target Organs Liver, Kidneys, Bone Marrow

Personal Protective Equipment

(PPE)

Chemical-resistant gloves

(Nitrile, double-gloved), Lab

coat, Safety goggles, Face

shield, Respiratory protection

(if handling powder)

Incompatibility
Strong oxidizing agents,

Strong acids

Avoid co-mingling with

incompatible waste streams.

Waste UN ID UN 2811
Toxic Solid, Organic, N.O.S.

(Zenvia)

Experimental Protocol: Zenvia Waste Disposal
Procedure
This protocol details the mandatory steps for disposing of all forms of Zenvia waste, including

pure substance, contaminated labware, and solutions.

2.1 Immediate Post-Experiment Procedures

Deactivation of Acute Waste:

Immediately following use, aspirate all liquid Zenvia waste from culture vessels or

experimental apparatus.
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Dispense the aspirated liquid into a dedicated "Zenvia Primary Deactivation" container,

which must contain a 10% bleach solution.

Allow a minimum contact time of 30 minutes to ensure complete deactivation of the

cytotoxic components.

Segregation of Contaminated Solid Waste:

All solid items that have come into direct contact with Zenvia (e.g., pipette tips, serological

pipettes, gloves, flasks, bench paper) are considered contaminated.

These items must be placed immediately into a designated, clearly labeled, yellow "Trace

Chemotherapy Waste" bag or a rigid, puncture-proof sharps container for items that can

pierce the bag.

Do not mix this waste with general laboratory trash.

2.2 Final Disposal Pathway

Liquid Waste Handling:

After the 30-minute deactivation period, the deactivated Zenvia solution is to be

transferred into a designated hazardous waste container provided by the institution's

Environmental Health & Safety (EHS) department.

The container must be properly labeled with a "Hazardous Waste" tag, accurately listing

"Zenvia (deactivated)" and all other constituents.

Store the sealed container in a designated satellite accumulation area until collection by

EHS personnel.

Solid Waste Handling:

Once the yellow "Trace Chememotherapy Waste" bag is three-quarters full, securely seal

it.

Place the sealed bag into the designated "Trace Chemotherapy Waste" rigid outer

container for final disposal.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b1243635?utm_src=pdf-body
https://www.benchchem.com/product/b1243635?utm_src=pdf-body
https://www.benchchem.com/product/b1243635?utm_src=pdf-body
https://www.benchchem.com/product/b1243635?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1243635?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Schedule a pickup with EHS for incineration, which is the required disposal method for this

waste category.

Zenvia Disposal Workflow
The following diagram illustrates the mandatory decision-making process for the proper

segregation and disposal of all materials potentially contaminated with Zenvia.
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Caption: Workflow for Zenvia waste segregation and disposal.
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To cite this document: BenchChem. [Zenvia: Standard Operating Protocol for Safe Disposal].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1243635#zenvia-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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